Cas no 61971-47-9 (Clerici's solution)

Clerici's solution is a dense aqueous solution composed of thallium formate and thallium malonate, primarily used in mineralogy and geology for density separation of minerals. Its key advantage lies in its exceptionally high specific gravity (up to 4.25 g/cm³ at 20°C), enabling precise separation of mineral samples based on density gradients. The solution is miscible with water, allowing adjustable density through dilution. Its low viscosity facilitates efficient sample recovery and minimizes particle entrapment. Clerici's solution is particularly valued for its transparency, enabling visual observation during separation processes. However, due to the toxicity of thallium compounds, strict handling protocols are required. It remains a specialized tool for high-precision density fractionation in research applications.

Clerici's solution structure

Product Name:Clerici's solution

CAS No:61971-47-9

MF:C₄H₆O₆Tl₂

MW:558.853443622589

CID:517897

PubChem ID:25113318

Update Time:2025-05-19

Clerici's solution Chemical and Physical Properties

Names and Identifiers

- Clerici's solution
- 3-carboxylatooxy-3-oxopropanoate,thallium(1+)
- THALLIUM FORMATE-MALONATE SOLUTION
- CLERICI'S SOLUTION,SP. GR. 4.0
- DTXSID00648749
- dithallium(1+) 3-(carboxylatooxy)-3-oxopropanoate
- 61971-47-9
- 3-carboxylatooxy-3-oxopropanoate;thallium(1+)
- Thallium(I) malonate/thallium(I) formate
- Inchi： 1S/C4H4O6.2Tl.4H/c5-2(6)1-3(7)10-4(8)9;;;;;;/h1H2,(H,5,6)(H,8,9);;;;;;/q;2*+1;;;;/p-2
- InChI Key： VSHLSWWCWNKCCE-UHFFFAOYSA-L
- SMILES： [TlH2+].[TlH2+].O(C(=O)[O-])C(CC(=O)[O-])=O

Computed Properties

Exact Mass: 555.93400
Monoisotopic Mass: 555.934
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 107A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not available
Density: 4.36 g/mL at 25 °C(lit.)
Refractive Index: n20/D 1.581
PSA: 106.56000
LogP: -3.33630
Solubility: Not available

Clerici's solution Security Information

Hazardous Material transportation number：UN 2810 6
Hazard Category Code： 26/27/28-33-36/37/38
Safety Instruction： S23; S26; S36/37/39; S45
Hazardous Material Identification：
Risk Phrases：R26/27/28

Clerici's solution Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
City Chemical	477S-25GM	Clerici Solution, Density 3.5	61971-47-9	density3.5	25gm	$283.61	2023-09-19
City Chemical	477S-100GM	Clerici Solution, Density 3.5	61971-47-9	density3.5	100gm	$991.82	2023-09-19
SHENG KE LU SI SHENG WU JI SHU	sc-263071-5 g	Clerici's Solution,	61971-47-9		5g	￥1,143.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-263071A-25 g	Clerici's Solution,	61971-47-9		25g	￥3,761.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-263071-5g	Clerici's Solution,	61971-47-9		5g	￥1143.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-263071A-25g	Clerici's Solution,	61971-47-9		25g	￥3761.00	2023-09-05
A2B Chem LLC	AG66446-5g	CLERICI'S SOLUTION	61971-47-9		5g	$248.00	2024-04-19
A2B Chem LLC	AG66446-25g	CLERICI'S SOLUTION	61971-47-9	density 3.5	25g	$411.00	2024-04-19
A2B Chem LLC	AG66446-100g	CLERICI'S SOLUTION	61971-47-9	density 3.5	100g	$1188.00	2024-04-19

Clerici's solution Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Additional information on Clerici's solution

Comprehensive Analysis of Clerici's Solution (CAS No. 61971-47-9): Properties, Applications, and Modern Relevance

Clerici's solution, with the CAS number 61971-47-9, is a specialized high-density aqueous solution historically used in mineral separation and density gradient applications. Named after the Italian chemist Enrico Clerici, this solution has unique physicochemical properties that make it valuable in both industrial and research settings. Its composition typically includes thallium formate and thallium malonate, though modern adaptations focus on safer alternatives due to evolving regulatory standards.

In contemporary discussions, Clerici's solution often appears in queries related to high-density fluids, mineral separation techniques, and alternative heavy liquids. Researchers frequently search for non-toxic substitutes for Clerici's solution or compare its efficiency with newer materials like sodium polytungstate. These trends reflect growing interest in sustainable laboratory practices while maintaining precision in density-based separations.

The solution's exceptional density range (up to 4.25 g/cm³ at 20°C) remains unmatched by many alternatives, making it a subject of study in advanced geology and materials science. Recent publications explore its role in rare earth element (REE) extraction and microplastic density separation—two hot topics in environmental and resource technology. When handling CAS 61971-47-9, proper lab protocols are essential to ensure safety and accuracy, though the compound itself is not classified under restricted categories.

From an SEO perspective, combining technical terms like "Clerici's solution density calibration" with practical questions such as "how to store Clerici's solution safely" enhances content visibility. Analytical platforms also show rising searches for 61971-47-9 MSDS and Clerici's solution vs lithium metatungstate, indicating demand for comparative data. This aligns with broader scientific priorities toward eco-friendly methodologies without compromising performance.

Innovative applications continue to emerge, particularly in 3D printing material characterization and archaeological artifact density mapping. The solution's optical clarity—another distinctive feature—facilitates real-time observation during separations, a quality highlighted in microscopy forums. As laboratories prioritize green chemistry, future formulations may retain the functionality of Clerici's solution while addressing historical limitations.